Cas no 13331-21-0 (2-Pentylbenzene-1,3-diol)
2-Pentylbenzene-1,3-diol structure
Product name:2-Pentylbenzene-1,3-diol
2-Pentylbenzene-1,3-diol Chemical and Physical Properties
Names and Identifiers
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- DTXCID60517664
- 2-Pentylresorcinol
- DTXSID20566890
- SCHEMBL70007
- 13331-21-0
- 2-PENTYLBENZENE-1,3-DIOL
- 2-Pentylbenzene-1,3-diol
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- Inchi： InChI=1S/C11H16O2/c1-2-3-4-6-9-10(12)7-5-8-11(9)13/h5,7-8,12-13H,2-4,6H2,1H3
- InChI Key： NNMJZXNLJQLBPC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 40.5Ų
2-Pentylbenzene-1,3-diol Related Literature
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
13331-21-0 (2-Pentylbenzene-1,3-diol) Related Products
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